Cas no 868255-52-1 (2-[(5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-difluorophenyl)acetamide)

• Product Name: 2-[(5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-difluorophenyl)acetamide
• CAS No: 868255-52-1
• MF: C₂₃H₁₈F₂N₄OS
• MW: 436.477030277252
• CID: 5740072
• PubChem ID: 3834449
• Update Time: 2025-06-30

2-[(5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3,4-difluorophenyl)-2-[[4-phenyl-5-(phenylmethyl)-4H-1,2,4-triazol-3-yl]thio]-
• AKOS005108913
• JS-2749
• 2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-difluorophenyl)acetamide
• 2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-difluorophenyl)acetamide
• 868255-52-1
• 2-[(5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-difluorophenyl)acetamide

• Inchi： 1S/C23H18F2N4OS/c24-19-12-11-17(14-20(19)25)26-22(30)15-31-23-28-27-21(13-16-7-3-1-4-8-16)29(23)18-9-5-2-6-10-18/h1-12,14H,13,15H2,(H,26,30)
• InChI Key： OZXGQWJLYOYZLQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(F)=C1)(=O)CSC1N(C2=CC=CC=C2)C(CC2=CC=CC=C2)=NN=1

Computed Properties

• Exact Mass: 436.11693871g/mol
• Monoisotopic Mass: 436.11693871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 85.1Ų

Additional information on 2-[(5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-difluorophenyl)acetamide

Research Brief on 2-[(5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-difluorophenyl)acetamide (CAS: 868255-52-1)

In recent years, the compound 2-[(5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-difluorophenyl)acetamide (CAS: 868255-52-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole and difluorophenyl moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. This research brief aims to synthesize the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

The structural complexity of 2-[(5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-difluorophenyl)acetamide suggests its versatility in interacting with biological targets. Recent studies have focused on its role as a potent inhibitor of protein kinases, which are critical in regulating cellular processes such as proliferation, differentiation, and apoptosis. Specifically, this compound has demonstrated inhibitory activity against tyrosine kinases, making it a candidate for anticancer therapies. In vitro assays have revealed its efficacy in suppressing tumor cell growth, with IC50 values in the nanomolar range for certain cancer cell lines.

Beyond its anticancer potential, research has also explored the antimicrobial properties of this compound. The presence of the triazole ring, a well-known pharmacophore in antifungal and antibacterial agents, suggests its utility in combating resistant microbial strains. Preliminary studies indicate that 2-[(5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-difluorophenyl)acetamide exhibits broad-spectrum activity against Gram-positive bacteria and fungi, with minimal cytotoxicity to mammalian cells. These findings position it as a promising lead compound for the development of new antimicrobial drugs.

The synthesis and optimization of 2-[(5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-difluorophenyl)acetamide have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of derivatives with enhanced pharmacokinetic profiles, including improved solubility and bioavailability. Structure-activity relationship (SAR) studies have identified key modifications that can further enhance its therapeutic efficacy while reducing off-target effects. These developments underscore the compound's potential as a scaffold for drug discovery.

In conclusion, 2-[(5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-difluorophenyl)acetamide represents a multifaceted molecule with significant therapeutic potential. Its dual role as a kinase inhibitor and antimicrobial agent highlights its versatility in addressing unmet medical needs. Ongoing research is expected to further elucidate its mechanisms of action and optimize its clinical applicability. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.